3-(1,3-dioxaindan-5-yl)-3-oxo-2-(pyridin-3-yl)propanenitrile
Overview
Description
3-(1,3-dioxaindan-5-yl)-3-oxo-2-(pyridin-3-yl)propanenitrile, commonly referred to as DOPP, is a chemical compound with a wide range of applications in scientific research. It is a versatile compound that has been used to synthesize a variety of compounds, including those with potential therapeutic uses. DOPP is also known for its ability to catalyze certain chemical reactions and has been used in a number of biochemical and physiological studies.
Scientific Research Applications
DOPP has a number of applications in scientific research. It has been used in the synthesis of novel compounds with potential therapeutic uses. It has also been used to catalyze certain chemical reactions, such as the oxidation of aldehydes and the formation of nitriles. Additionally, it has been used in a number of biochemical and physiological studies, such as those related to the role of DOPP in the regulation of cellular processes.
Mechanism of Action
The mechanism of action of DOPP is not fully understood. However, it is believed to act as a proton donor, which allows it to catalyze certain chemical reactions. It is also believed to interact with certain proteins, which may be involved in the regulation of cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of DOPP are not yet fully understood. However, it is believed to interact with certain proteins, which may be involved in the regulation of cellular processes. It has also been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties, suggesting potential therapeutic applications.
Advantages and Limitations for Lab Experiments
The main advantage of using DOPP in lab experiments is its versatility. It can be used to synthesize a variety of compounds and can catalyze certain chemical reactions. Additionally, it is relatively easy to synthesize and can be purified by recrystallization. However, it is important to note that DOPP is a toxic compound and should be handled with care.
Future Directions
There are a number of potential future directions for DOPP research. These include further exploration of its biochemical and physiological effects, its potential therapeutic applications, and its role in the regulation of cellular processes. Additionally, further research into its mechanism of action and its potential to catalyze certain chemical reactions could lead to the development of more efficient and cost-effective synthesis methods. Finally, further research into its toxicity and its potential to cause adverse effects could lead to the development of safer and more effective therapeutic compounds.
Synthesis Methods
DOPP can be synthesized from a variety of starting materials, including 1,3-dioxaindan-5-yl bromide and pyridin-3-yl propanenitrile. The synthesis of DOPP involves the reaction of these two starting materials in the presence of a base, such as NaOH, to form the desired product. The reaction is typically carried out in an aqueous medium with stirring at room temperature. The product can then be purified by recrystallization and isolated in the form of a white crystalline solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(1,3-dioxaindan-5-yl)-3-oxo-2-(pyridin-3-yl)propanenitrile' involves the reaction of a pyridine derivative with a dioxaindane derivative, followed by a nitrile addition reaction to form the final product.", "Starting Materials": [ "3-pyridinecarboxaldehyde", "5-hydroxy-1,3-dioxaindane", "acetic anhydride", "sodium acetate", "sodium cyanide", "ethanol", "water" ], "Reaction": [ "Step 1: 3-pyridinecarboxaldehyde is reacted with 5-hydroxy-1,3-dioxaindane in the presence of acetic anhydride and sodium acetate to form 3-(1,3-dioxaindan-5-yl)-2-(pyridin-3-yl)propan-1-ol.", "Step 2: The alcohol product from step 1 is then reacted with sodium cyanide in ethanol to form the corresponding nitrile, 3-(1,3-dioxaindan-5-yl)-3-oxo-2-(pyridin-3-yl)propanenitrile.", "Step 3: The final product is isolated and purified through standard techniques such as column chromatography and recrystallization." ] } | |
CAS RN |
1513499-47-2 |
Molecular Formula |
C15H10N2O3 |
Molecular Weight |
266.3 |
Purity |
95 |
Origin of Product |
United States |
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